Ethyl 4-amino-4-cyanopiperidine-1-carboxylate

• CAS No.: 161315-18-0
• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• IUPAC Name: ethyl 4-amino-4-cyanopiperidine-1-carboxylate
• InChI: InChI=1S/C9H15N3O2/c1-2-14-8(13)12-5-3-9(11,7-10)4-6-12/h2-6,11H2,1H3
• InChI Key: ZPHWSWVROJVQKL-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(CC1)(C#N)N
• Synonyms: 1-Piperidinecarboxylicacid,4-amino-4-cyano-,ethylester(9CI)

Description

Ethyl 4-amino-4-cyanopiperidine-1-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C9H15N3O2 and its molecular weight is 197.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-carboethoxy-4-piperidone (88.6 g, 517.2 mmol), sodium cyanide (30.0 g, 612.1 mmol) in water (54 mL), ammonium chloride (34.0 g, 635.5 mmol) in water (72 mL), and ammonium hydroxide (76 ml) is heated to 60°-65° C. for 5 hours, and then stirred at room temperature overnight. The resulting solid is filtered off, dissolved in methylene chloride, and washed with a small amount of brine. The organic layer is dried (MgSO4), concentrated in vacuo to 1/2 volume, and triturated with hexane. The resulting precipate is collected by filtration and dried under vacuum, to give N-carboethoxy-4-amino-4-cyanopiperidine.